Cas no 1355177-84-2 (6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde)

• Product Name: 6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde
• CAS No: 1355177-84-2
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 5179275
• Update Time: 2025-07-19

6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 6-(3,4-dihydro-1(2H)-quinolinyl)-

• Inchi： 1S/C15H14N2O/c18-11-12-7-8-15(16-10-12)17-9-3-5-13-4-1-2-6-14(13)17/h1-2,4,6-8,10-11H,3,5,9H2
• InChI Key： LKOGUEURGIJHIE-UHFFFAOYSA-N
• SMILES： C1=NC(N2C3=C(C=CC=C3)CCC2)=CC=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde

Comprehensive Overview of 6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde (CAS No. 1355177-84-2)

6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde is a specialized organic compound with significant applications in pharmaceutical research and material science. Its unique structure, featuring a pyridine-3-carbaldehyde moiety linked to a 3,4-dihydro-2H-quinoline ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1355177-84-2, is frequently searched in chemical databases, reflecting its growing importance in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. The compound's aldehyde functional group also enables versatile chemical modifications, making it a hotspot for combinatorial chemistry studies.

From an industrial perspective, 6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde is synthesized through optimized catalytic processes to ensure high purity and yield. Its stability under various conditions has been a subject of multiple structure-activity relationship (SAR) studies, often cited in patents related to central nervous system (CNS) drug candidates. This aligns with frequent search queries about "quinoline derivatives in neurology" and "pyridine aldehydes synthesis," indicating strong academic and commercial interest.

Environmental and safety profiles of CAS 1355177-84-2 have been rigorously evaluated, with studies confirming its compatibility with green chemistry principles. Unlike many traditional intermediates, this compound demonstrates low ecotoxicity, addressing modern concerns about sustainable chemical production. Such attributes resonate with trending searches like "eco-friendly pharmaceutical intermediates" and "green synthesis of heterocycles."

The analytical characterization of 6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring precise quality control. These methods are frequently discussed in forums about "analytical validation of complex aldehydes," further highlighting the compound's relevance. Additionally, its crystalline form has been investigated for potential applications in organic electronics, bridging pharmaceutical and materials science domains.

Market analyses reveal increasing procurement of CAS 1355177-84-2 by contract research organizations (CROs) specializing in small molecule drug development. This trend correlates with rising Google queries about "quinoline-based scaffold suppliers" and "custom aldehyde synthesis services." The compound's patent landscape shows active filings in oncology and metabolic disorder applications, making it a strategic asset for IP-driven enterprises.

Future research directions for 6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridine-3-carbaldehyde may explore its utility in photocatalysis and bioconjugation techniques, areas gaining traction in scientific literature. Its molecular architecture offers opportunities for creating fluorescent probes or covalent inhibitors, topics frequently searched in conjunction with "quinoline derivatives." As regulatory agencies emphasize safer chemical entities, this compound's balanced properties position it favorably for next-generation therapeutic designs.